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Introduction

Bumetrizole, identified by the CAS number 3896-11-5, is a benzotriazole-based ultraviolet
(UV) light absorber.[1] It is primarily utilized in the plastics and polymer industries to protect
materials from photodegradation by absorbing harmful UV radiation, particularly in the 290 nm
wavelength region.[1] This technical guide provides a detailed overview of the scientific data
available for Bumetrizole, including its physicochemical properties, toxicological profile,
synthesis, and mechanism of action.

Physicochemical Properties

Bumetrizole is a pale yellow, solid organic compound.[2][3] Its key physicochemical properties
are summarized in the table below.
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Property Value Reference
Molecular Formula C17H18CIN3O [2]
Molecular Weight 315.8 g/mol [2][4]
Appearance Pale yellow solid/powder [2][3]
Melting Point 144-147 °C [2][5]
Boiling Point 460.4 °C at 760 mmHg [2][5]
Density 1.26 g/cm3 [2]

Water Solubility 4 pg/L at 20 °C [2]

- Slightly soluble in Chloroform,
Solubility [2]
Ethyl Acetate, and Methanol

Vapor Pressure 4.24 x 10=° mmHg at 25 °C [2]

LogP 6.58 [5]

Spectral Data

Bumetrizole is designed to absorb UV radiation effectively. Its primary absorption range is
between 270-380 nm.[6] This property is central to its function as a UV stabilizer in various
materials.

Toxicological Data

The toxicological profile of Bumetrizole indicates low acute toxicity. Based on available data, it
is not classified for skin corrosion/irritation, serious eye damage/irritation, respiratory or skin
sensitization, germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[7]

Test Result Species Reference

Oral LD50 > 2,000 mg/kg Rat [7]

Some studies have raised concerns about the environmental persistence and potential for
bioaccumulation of phenolic benzotriazoles as a class.[8][9]
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Experimental Protocols
Synthesis of Bumetrizole

The synthesis of Bumetrizole typically involves a three-step process: diazotization, coupling,
and reduction.[3]

Step 1: Diazotization

¢ p-Chloro-o-nitroaniline is treated with sodium nitrite in an acidic medium to form a diazonium
salt.[3]

Step 2: Coupling

e The resulting diazonium salt is reacted with 2-tert-butyl-4-methylphenol under controlled pH
conditions to yield an azo compound.[3]

Step 3: Reduction

e The azo intermediate is then reduced using a reducing agent such as zinc powder or sodium
sulfide to form the final product, Bumetrizole.[3]

A detailed manufacturing process involves reacting 2'-hydroxy-3'-t-butyl-5'-methyl-5-chloro-2-
nitroazobenzene with sodium hydroxide and zinc dust in a solvent mixture of isopropanol and
mineral spirits.[2][10] The product is then purified through a series of washes and
crystallization.[2]

Analytical Methodology

The determination of Bumetrizole in plastic materials can be performed using various
analytical techniques.

High-Performance Liquid Chromatography (HPLC)

e A study describes a method for the simultaneous determination of nine ultraviolet stabilizers,
including Bumetrizole, in food plastic packaging materials using solid-phase extraction
followed by HPLC.[5]

Pyrolysis-Gas Chromatography/Mass Spectrometry (Py-GC/MS)
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e The concentration of Bumetrizole (UV-326) in various polymers can be measured by Py-
GC/MS. In one study, the pyrolysis was performed at 550 °C, and the UVA peak was
observed at a retention time of 23.5 to 24.5 minutes.[11]

Mechanism of Action and Pathways
Mechanism of UV Absorption

Bumetrizole functions as a UV absorber by converting absorbed ultraviolet radiation into
thermal energy, which is then dissipated.[1][3] This process, known as Excited-State
Intramolecular Proton Transfer (ESIPT), protects the polymer matrix from the damaging effects
of UV light.[12]

The mechanism involves the following steps:

UV Absorption: The molecule absorbs a UV photon, transitioning to an excited state.[12]

 Intramolecular Proton Transfer: In the excited state, a proton is transferred from the phenolic
hydroxyl group to a nitrogen atom on the benzotriazole ring.[12]

o Energy Dissipation: The molecule returns to its ground state, releasing the absorbed energy
as heat.[3]

o Reverse Proton Transfer: The proton is transferred back to the hydroxyl group, regenerating
the original molecule, which is then ready to absorb another UV photon.[12]

Environmental Degradation Pathway

Under UV exposure, Bumetrizole can undergo degradation. It is suggested that, similar to
other related compounds, it can form a quinone body as a transformation product.[1][11]

Visualizations
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Caption: Synthesis pathway of Bumetrizole.
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Caption: Mechanism of UV absorption by Bumetrizole.
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Caption: General analytical workflow for Bumetrizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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